2-[(p-methoxyphenyl)azo]acetoacetanilide
2-[(p-methoxyphenyl)azo]acetoacetanilide
Brand Name:
Vulcanchem
CAS No.:
1657-18-7
VCID:
VC0159211
InChI:
InChI=1S/C17H17N3O3/c1-12(21)16(17(22)18-13-6-4-3-5-7-13)20-19-14-8-10-15(23-2)11-9-14/h3-11,16H,1-2H3,(H,18,22)
SMILES:
CC(=O)C(C(=O)NC1=CC=CC=C1)N=NC2=CC=C(C=C2)OC
Molecular Formula:
C17H17N3O3
Molecular Weight:
311.33 g/mol
2-[(p-methoxyphenyl)azo]acetoacetanilide
CAS No.: 1657-18-7
Main Products
VCID: VC0159211
Molecular Formula: C17H17N3O3
Molecular Weight: 311.33 g/mol
![2-[(p-methoxyphenyl)azo]acetoacetanilide - 1657-18-7](/images/no_structure.jpg)
| CAS No. | 1657-18-7 |
|---|---|
| Product Name | 2-[(p-methoxyphenyl)azo]acetoacetanilide |
| Molecular Formula | C17H17N3O3 |
| Molecular Weight | 311.33 g/mol |
| IUPAC Name | 2-[(4-methoxyphenyl)diazenyl]-3-oxo-N-phenylbutanamide |
| Standard InChI | InChI=1S/C17H17N3O3/c1-12(21)16(17(22)18-13-6-4-3-5-7-13)20-19-14-8-10-15(23-2)11-9-14/h3-11,16H,1-2H3,(H,18,22) |
| Standard InChIKey | LFOLAJSVQDPEFG-UHFFFAOYSA-N |
| SMILES | CC(=O)C(C(=O)NC1=CC=CC=C1)N=NC2=CC=C(C=C2)OC |
| Canonical SMILES | CC(=O)C(C(=O)NC1=CC=CC=C1)N=NC2=CC=C(C=C2)OC |
| PubChem Compound | 74259 |
| Last Modified | Nov 11 2021 |
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